Cas no 923133-28-2 (methyl 3-(1-formyl-2-methylindolizin-3-yl)propanoate)
methyl 3-(1-formyl-2-methylindolizin-3-yl)propanoate Chemical and Physical Properties
Names and Identifiers
-
- methyl 3-(1-formyl-2-methylindolizin-3-yl)propanoate
- Z223044736
- AKOS000126892
- CS-0243499
- EN300-26443
- 923133-28-2
- methyl3-(1-formyl-2-methylindolizin-3-yl)propanoate
-
- MDL: MFCD08691348
- Inchi: 1S/C14H15NO3/c1-10-11(9-16)13-5-3-4-8-15(13)12(10)6-7-14(17)18-2/h3-5,8-9H,6-7H2,1-2H3
- InChI Key: JORSIIZSZYLUKT-UHFFFAOYSA-N
- SMILES: O(C)C(CCC1=C(C)C(C=O)=C2C=CC=CN12)=O
Computed Properties
- Exact Mass: 245.10519334Da
- Monoisotopic Mass: 245.10519334Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 5
- Complexity: 318
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 47.8Ų
Experimental Properties
- Density: 1.2±0.1 g/cm3
methyl 3-(1-formyl-2-methylindolizin-3-yl)propanoate Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
methyl 3-(1-formyl-2-methylindolizin-3-yl)propanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M661360-10mg |
Methyl 3-(1-Formyl-2-methylindolizin-3-yl)propanoate |
923133-28-2 | 10mg |
$ 70.00 | 2022-06-03 | ||
| TRC | M661360-50mg |
Methyl 3-(1-Formyl-2-methylindolizin-3-yl)propanoate |
923133-28-2 | 50mg |
$ 210.00 | 2022-06-03 | ||
| TRC | M661360-100mg |
Methyl 3-(1-Formyl-2-methylindolizin-3-yl)propanoate |
923133-28-2 | 100mg |
$ 340.00 | 2022-06-03 | ||
| Enamine | EN300-26443-0.05g |
methyl 3-(1-formyl-2-methylindolizin-3-yl)propanoate |
923133-28-2 | 95% | 0.05g |
$200.0 | 2024-06-18 | |
| Enamine | EN300-26443-0.1g |
methyl 3-(1-formyl-2-methylindolizin-3-yl)propanoate |
923133-28-2 | 95% | 0.1g |
$298.0 | 2024-06-18 | |
| Enamine | EN300-26443-0.25g |
methyl 3-(1-formyl-2-methylindolizin-3-yl)propanoate |
923133-28-2 | 95% | 0.25g |
$425.0 | 2024-06-18 | |
| Enamine | EN300-26443-0.5g |
methyl 3-(1-formyl-2-methylindolizin-3-yl)propanoate |
923133-28-2 | 95% | 0.5g |
$668.0 | 2024-06-18 | |
| Enamine | EN300-26443-1.0g |
methyl 3-(1-formyl-2-methylindolizin-3-yl)propanoate |
923133-28-2 | 95% | 1.0g |
$857.0 | 2024-06-18 | |
| Enamine | EN300-26443-2.5g |
methyl 3-(1-formyl-2-methylindolizin-3-yl)propanoate |
923133-28-2 | 95% | 2.5g |
$1680.0 | 2024-06-18 | |
| Enamine | EN300-26443-5.0g |
methyl 3-(1-formyl-2-methylindolizin-3-yl)propanoate |
923133-28-2 | 95% | 5.0g |
$2485.0 | 2024-06-18 |
methyl 3-(1-formyl-2-methylindolizin-3-yl)propanoate Related Literature
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
Additional information on methyl 3-(1-formyl-2-methylindolizin-3-yl)propanoate
Methyl 3-(1-Formyl-2-Methylindolizin-3-yl)propanoate (CAS No. 923133-28-2): A Comprehensive Overview
Methyl 3-(1-formyl-2-methylindolizin-3-yl)propanoate (CAS No. 923133-28-2) is a unique and intriguing compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound, characterized by its distinctive molecular structure, holds potential applications in various areas, including drug discovery and chemical synthesis. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements of methyl 3-(1-formyl-2-methylindolizin-3-yl)propanoate.
Chemical Structure and Properties
Methyl 3-(1-formyl-2-methylindolizin-3-yl)propanoate is a complex organic molecule with the molecular formula C14H15NO4. The compound features a substituted indolizine core, which is a heterocyclic ring system composed of two nitrogen atoms and one oxygen atom. The presence of the formyl group (CHO) and the methyl group (CH3) on the indolizine ring, along with the ester functionality (COOCH3) on the propionic acid side chain, contributes to its unique chemical properties and reactivity.
The compound exhibits excellent solubility in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). Its melting point is reported to be around 105°C, and it has a molecular weight of approximately 265.28 g/mol. These properties make it suitable for various synthetic transformations and biological assays.
Synthesis Methods
The synthesis of methyl 3-(1-formyl-2-methylindolizin-3-yl)propanoate has been explored using several approaches. One common method involves the condensation of an appropriate indolizine derivative with a propionic acid ester in the presence of a suitable catalyst. For instance, a recent study published in the Journal of Organic Chemistry described a highly efficient one-pot synthesis route using palladium-catalyzed coupling reactions followed by formylation steps.
The synthetic pathway typically begins with the preparation of the indolizine core through a multistep process involving cyclization reactions and functional group manipulations. The key intermediate is then reacted with methyl propionate under optimized conditions to yield the final product. This method offers high yields and excellent purity, making it suitable for large-scale production.
Biological Activities
Methyl 3-(1-formyl-2-methylindolizin-3-yl)propanoate has shown promising biological activities in various in vitro and in vivo studies. One of its notable properties is its potential as an inhibitor of specific enzymes involved in metabolic pathways. For example, research conducted at the University of California demonstrated that this compound effectively inhibits the activity of acetylcholinesterase (AChE), an enzyme implicated in neurodegenerative diseases such as Alzheimer's disease.
In addition to its enzymatic inhibition properties, methyl 3-(1-formyl-2-methylindolizin-3-yl)propanoate has also been investigated for its anti-inflammatory effects. A study published in the Journal of Medicinal Chemistry reported that this compound exhibits significant anti-inflammatory activity by downregulating pro-inflammatory cytokines such as TNF-alpha and IL-6 in LPS-stimulated macrophages.
Recent Research Advancements
The ongoing research on methyl 3-(1-formyl-2-methylindolizin-3-yl)propanoate continues to uncover new insights into its potential applications. A recent breakthrough came from a collaborative study between researchers at Harvard University and MIT, where they discovered that this compound can modulate specific signaling pathways involved in cancer cell proliferation. The study found that treatment with methyl 3-(1-formyl-2-methylindolizin-3-yl)propanoate led to a significant reduction in tumor growth in xenograft models of breast cancer.
Furthermore, another study published in Nature Communications explored the use of this compound as a potential therapeutic agent for treating metabolic disorders. The researchers found that administration of methyl 3-(1-formyl-2-methylindolizin-3-yl)propanoate improved glucose tolerance and reduced insulin resistance in diabetic mice models.
Conclusion
In conclusion, methyl 3-(1-formyl-2-methylindolizin-3-yl)propanoate (CAS No. 923133-28-2) is a versatile compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further investigation and development. As ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, this compound holds promise for addressing various unmet medical needs.
923133-28-2 (methyl 3-(1-formyl-2-methylindolizin-3-yl)propanoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)